4-methyl-2-({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)-1(2H)-phthalazinone

• IUPAC Name: 4-methyl-2-[[3-(methylsulfanylmethyl)-1,2,4-oxadiazol-5-yl]methyl]phthalazin-1-one
• InChI: InChI=1S/C14H14N4O2S/c1-9-10-5-3-4-6-11(10)14(19)18(16-9)7-13-15-12(8-21-2)17-20-13/h3-6H,7-8H2,1-2H3
• InChI Key: SAWNICAJOCJQOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)CC3=NC(=NO3)CSC
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

4-methyl-2-({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)-1(2H)-phthalazinone is a useful research compound. Its molecular formula is C14H14N4O2S and its molecular weight is 302.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.08374688 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has synthesized and evaluated the antimicrobial activity of various derivatives of phthalazinone, including 4-methyl-2-({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)-1(2H)-phthalazinone. These compounds have been screened against several bacterial and fungal strains, showing promising antimicrobial properties. The synthesis of these derivatives involves starting materials like methyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate, further processed to produce compounds with significant activity against microbes, suggesting their potential in developing new antimicrobial agents (Sridhara et al., 2010), (Sridhara et al., 2011).

Antiproliferative Activity

Studies have also been conducted on the antiproliferative effects of phthalazinone derivatives. These compounds, including this compound, have been evaluated against various cancer cell lines. Derivatives have shown significant and selective anti-proliferative activity, especially against liver and breast cancer cell lines, without affecting normal cells. This suggests their potential in cancer therapy, highlighting the ability to induce apoptosis and cell cycle arrest at submicromolar concentrations, a promising avenue for future anticancer research (Hekal et al., 2020).

Potential Therapeutic Applications

The research into phthalazinone derivatives extends into their potential therapeutic applications, including their role as antipsychotic agents. Specifically, studies have explored the development of novel compounds with dual activities, such as inhibition of specific enzymes and receptor antagonism, which may contribute to their therapeutic profiles. These studies lay the groundwork for future drug development, offering insights into the molecular mechanisms underlying the pharmacological activities of phthalazinone derivatives and their potential as novel therapeutic agents (Norman et al., 1994).